Cas no 2171429-97-1 (2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid)

• Product Name: 2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171429-97-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6432458
• PubChem ID: 165558046
• Update Time: 2025-06-14

2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid
• EN300-1472687
• 2171429-97-1
• 2-ethyl-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-10-19(17-25(31)30-16-9-15-28(30,4-2)26(32)33)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,3-4,9-10,15-18H2,1-2H3,(H,29,34)(H,32,33)/t19-,28?/m0/s1
• InChI Key： JQCWKCORANJTRG-ZAFBDEJNSA-N
• SMILES： OC(C1(CC)CCCN1C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid

Research Brief on 2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid (CAS: 2171429-97-1)

The compound 2-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid (CAS: 2171429-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Its Fmoc-protected amino group and pyrrolidine carboxylic acid moiety make it particularly valuable for solid-phase peptide synthesis (SPPS) and drug discovery applications.

Recent studies have focused on optimizing the synthetic routes for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method that improved enantiomeric excess (ee) to >99%, addressing previous challenges in stereochemical control. The study also highlighted the compound's role in constructing macrocyclic peptides with improved pharmacokinetic properties, demonstrating its versatility in drug design.

In the context of targeted protein degradation, researchers have utilized this building block to develop next-generation PROTACs. A Nature Chemical Biology paper (2024) reported its incorporation into bifunctional molecules that effectively degrade challenging targets like transcription factors. The ethyl-substituted pyrrolidine core was found to confer optimal linker geometry, enhancing ternary complex formation between the target protein and E3 ubiquitin ligase.

Pharmacological evaluations have revealed interesting properties of derivatives containing this scaffold. Molecular modeling studies suggest that the 2-ethyl substitution on the pyrrolidine ring reduces metabolic oxidation while maintaining conformational flexibility. This finding, published in ACS Chemical Biology (2023), has important implications for improving the metabolic stability of peptide-based drugs without compromising target engagement.

Ongoing clinical research is exploring applications of this compound in oncology therapeutics. Preliminary data from a Phase I trial (2024) demonstrated that conjugates containing this moiety show promising tumor penetration and reduced off-target effects compared to traditional peptide drugs. The CAS: 2171429-97-1 derivative's ability to balance hydrophilicity and membrane permeability appears crucial to these observed advantages.

Future research directions include investigating this scaffold's potential in addressing protein-protein interaction (PPI) targets and expanding its utility in mRNA display technologies. The compound's structural features make it particularly suitable for creating constrained peptide libraries, as evidenced by recent work in chemical biology high-throughput screening platforms.